Cas no 21777-32-2 (1,3-Dithiane, 2-pentyl-)
1,3-Dithiane, 2-pentyl- structure
Product Name:1,3-Dithiane, 2-pentyl-
CAS No:21777-32-2
MF:C9H18S2
MW:190.369220256805
CID:275152
PubChem ID:577255
Update Time:2025-04-19
1,3-Dithiane, 2-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiane, 2-pentyl-
- 2-pentyl-1,3-dithiane
- 1,3-Dithiacyclohexane, 2-pentyl-
- 2-Pentyl-1,3-dithiane #
- DTXSID60176179
- IEZIRVFWMLLTLQ-UHFFFAOYSA-N
- Hexanal-1,3-dithiane
- 2-pentyl-1, 3-dithiane
- 2-pentyl-[1,3]dithiane
- 21777-32-2
- SCHEMBL8047846
-
- Inchi: 1S/C9H18S2/c1-2-3-4-6-9-10-7-5-8-11-9/h9H,2-8H2,1H3
- InChI Key: IEZIRVFWMLLTLQ-UHFFFAOYSA-N
- SMILES: S1CCCSC1CCCCC
Computed Properties
- Exact Mass: 190.08514
- Monoisotopic Mass: 190.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 87.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Density: 0.988
- Boiling Point: 275°Cat760mmHg
- Flash Point: 115.5°C
- Refractive Index: 1.514
- PSA: 0
1,3-Dithiane, 2-pentyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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